Cas no 2034388-06-0 (2-[2-(4-cyclopropanecarbonylpiperazin-1-yl)-2-oxoethyl]-6-cyclopropyl-2,3-dihydropyridazin-3-one)

• Product name: 2-[2-(4-cyclopropanecarbonylpiperazin-1-yl)-2-oxoethyl]-6-cyclopropyl-2,3-dihydropyridazin-3-one
• CAS No: 2034388-06-0
• MF: C₁₇H₂₂N₄O₃
• MW: 330.381583690643
• CID: 5333887

2-[2-(4-cyclopropanecarbonylpiperazin-1-yl)-2-oxoethyl]-6-cyclopropyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-(4-(cyclopropanecarbonyl)piperazin-1-yl)-2-oxoethyl)-6-cyclopropylpyridazin-3(2H)-one
• 2-[2-[4-(cyclopropanecarbonyl)piperazin-1-yl]-2-oxoethyl]-6-cyclopropylpyridazin-3-one
• 2-[2-(4-cyclopropanecarbonylpiperazin-1-yl)-2-oxoethyl]-6-cyclopropyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C17H22N4O3/c22-15-6-5-14(12-1-2-12)18-21(15)11-16(23)19-7-9-20(10-8-19)17(24)13-3-4-13/h5-6,12-13H,1-4,7-11H2
• InChI Key： LEWKOAZVGDOOJS-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1CCN(C(CN2C(C=CC(C3CC3)=N2)=O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 626
• Topological Polar Surface Area: 73.3
• XLogP3: -0.5

Additional information on 2-[2-(4-cyclopropanecarbonylpiperazin-1-yl)-2-oxoethyl]-6-cyclopropyl-2,3-dihydropyridazin-3-one

2-[2-(4-Cyclopropanecarbonylpiperazin-1-yl)-2-Oxoethyl]-6-Cyclopropyl-2,3-Dihydropyridazin-3-one: A Comprehensive Overview

The compound 2-[2-(4-cyclopropanecarbonylpiperazin-1-yl)-2-oxoethyl]-6-cyclopropyl-2,3-dihydropyridazin-3-one, identified by the CAS number 2034388-06-0, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by the presence of a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The piperazine moiety is further substituted with a cyclopropane group, adding to the molecule's complexity and potential bioactivity. The pyridazine ring system, another key component of this compound, contributes to its stability and ability to interact with biological targets. The integration of these structural elements creates a molecule with diverse functional groups that can engage in various chemical interactions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed advanced synthetic techniques to optimize its production, ensuring high purity and consistency. The use of molecular modeling and computational chemistry has provided deeper insights into its three-dimensional structure and potential binding modes with biological molecules. These studies have revealed that the compound exhibits significant antioxidant activity, which could be beneficial in treating oxidative stress-related disorders.

In addition to its antioxidant properties, this compound has shown promise in modulating cellular signaling pathways. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation and neurodegenerative diseases. For instance, it has been found to suppress the activity of cyclooxygenase (COX), an enzyme associated with pain and inflammation. This suggests that the compound could serve as a potential lead for developing novel anti-inflammatory agents.

The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that it exhibits favorable absorption and bioavailability, making it suitable for oral administration. Its ability to cross the blood-brain barrier has raised hopes for its application in treating central nervous system disorders. However, further studies are required to fully understand its metabolism and excretion pathways.

The application of this compound extends beyond pharmacology. Its unique chemical structure makes it a valuable tool in material science and catalysis. Researchers have explored its use as a catalyst in organic reactions, leveraging its ability to stabilize transition states and enhance reaction efficiency. This dual functionality underscores the versatility of the compound in both therapeutic and industrial settings.

In conclusion, the compound 2-[2-(4-cyclopropanecarbonylpiperazin-1-yl)-2-oxoethyl]-6-cyclopropyl-2,3-dihydropyridazin-3-one represents a significant advancement in organic chemistry. Its intricate structure, combined with promising biological activities, positions it as a potential candidate for drug development and other innovative applications. As research continues to unfold, this compound is expected to contribute significantly to various fields, driving scientific progress and improving human health.